Cas no 743441-88-5 (5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide)

5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide structure
743441-88-5 structure
Product Name:5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide
CAS No:743441-88-5
MF:C10H13FN2O2S
MW:244.285824537277
MDL:MFCD05262940
CID:1075289
PubChem ID:2106912
Update Time:2025-04-20

5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluoro-benzenesulfonyl)-piperazine
    • SR-01000050410
    • AKOS000264175
    • DTXSID40366551
    • FT-0705348
    • 1-(3-fluorophenyl)sulfonylpiperazine
    • 743441-88-5
    • 1-((3-Fluorophenyl)sulfonyl)piperazine
    • 1-[(3-fluorophenyl)sulfonyl]piperazine
    • MFCD05262940
    • EN300-08747
    • 1-(3-fluorobenzenesulfonyl)piperazine
    • C10H13FN2O2S
    • FS-2054
    • AB00723082-01
    • 1-(3-fluoro-benzenesulfonyl)-piperazine, AldrichCPR
    • SR-01000050410-1
    • DB-017209
    • STL134634
    • 5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide
    • MDL: MFCD05262940
    • Inchi: 1S/C10H13FN2O2S/c11-9-2-1-3-10(8-9)16(14,15)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2
    • InChI Key: FXEGQMAUJUTMRH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)F)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 244.06817700g/mol
  • Monoisotopic Mass: 244.06817700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.8Ų

5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide Pricemore >>

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